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Cat. No.: B13736657

For Researchers, Scientists, and Agrochemical Professionals

Abstract

Bromocyclen, also known by trade names such as Alugan and Bromodan, is a synthetic
organochlorine compound belonging to the cyclodiene group of insecticides.[1] Its chemical
name is 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene.[2] Historically used to
control ectoparasites on domestic animals, its use has largely become obsolete due to
environmental persistence and toxicity concerns.[1][3] This technical guide provides a
comprehensive overview of the synthesis, chemical properties, and mechanism of action of
Bromocyclen, intended for a scientific audience.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Bromocyclen.

Identifier Value

CAS Number 1715-40-8[4]
Molecular Formula CsHsBrCle[4]
Molecular Weight 393.75 g/mol [4]

5-(bromomethyl)-1,2,3,4,7,7-
hexachlorobicyclo[2.2.1]hept-2-ene[5]

IUPAC Name
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Property Value

Boiling Point (Predicted) 372.8+£37.0 °C[1]

Density (Predicted) 1.95+0.1 g/cm3[1]

Purity 297%][4]

Toxicological Data Value

Oral LD50 (rat) 12500 mg/kg[1]
Synthesis

The industrial synthesis of Bromocyclen is a multi-step process. While detailed proprietary
protocols are not publicly available, the general synthetic route involves the Diels-Alder
reaction of hexachlorocyclopentadiene with allyl bromide. This is a common method for
creating the bicycloheptene core structure of cyclodiene insecticides.

Experimental Protocol: General Synthesis of Cyclodiene
Insecticides

The following is a generalized protocol for the synthesis of a cyclodiene insecticide, which
illustrates the likely steps in Bromocyclen production.

e Reaction Setup: A high-pressure reaction vessel is charged with hexachlorocyclopentadiene
and allyl bromide in a suitable solvent.

e Diels-Alder Reaction: The mixture is heated under pressure to facilitate the [4+2]
cycloaddition reaction. The temperature and pressure are critical parameters to control the
reaction rate and yield.

o Work-up: After the reaction is complete, the vessel is cooled, and the pressure is released.
The solvent is removed under reduced pressure.

 Purification: The crude product is then purified, typically by fractional distillation or
recrystallization, to yield the final Bromocyclen product.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3183050.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3183050.htm
https://www.scbt.com/p/bromocyclen-1715-40-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3183050.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quality Control: The purity of the final product is assessed using analytical techniques such
as gas chromatography (GC) and mass spectrometry (MS).

Industrial Synthesis of Bromocyclen

Starting Materials

Hexachlorocyclopentadiene Allyl Bromide

Synthesis Process

Diels-Alder Reaction
(High Temperature and Pressure)

Reaction Work-up
(Solvent Removal)

Purification
(Distillation/Recrystallization)

Final Rroduct

Bromocyclen

Click to download full resolution via product page

A simplified workflow for the industrial synthesis of Bromocyclen.
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Mechanism of Action

Bromocyclen, like other cyclodiene insecticides, is a neurotoxin. Its primary target is the central
nervous system of insects.[6] The mechanism of action involves the non-competitive
antagonism of the gamma-aminobutyric acid (GABA) receptor.[7][8]

GABA is the primary inhibitory neurotransmitter in the insect central nervous system. When
GABA binds to its receptor (GABA-A), it opens a chloride ion channel, leading to
hyperpolarization of the neuron and inhibition of nerve impulses.[9][10]

Bromocyclen binds to a site within the chloride channel of the GABA-A receptor, effectively
blocking it.[7] This prevents the influx of chloride ions, even when GABA is bound to the
receptor. The result is a loss of inhibition, leading to hyperexcitation of the central nervous
system, convulsions, and ultimately, the death of the insect.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Insecticide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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